2-((8-(furan-2-yl)-(oxo)dihydropyrazolo[1,5-d][1,2,4]triazin-2-yl)thio)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[[2-(furan-2-yl)-4-oxo-5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C19H17N5O3S/c1-12-4-6-13(7-5-12)10-20-17(25)11-28-19-22-21-18(26)15-9-14(23-24(15)19)16-3-2-8-27-16/h2-9H,10-11H2,1H3,(H,20,25)(H,21,26)
• InChI Key: IRENNRQZHKCLGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NNC(=O)C3=CC(=NN32)C4=CC=CO4
• Molecular Formula: C19H17N5O3S
• Molecular Weight: 395.4 g/mol

Description

2-((8-(furan-2-yl)-(oxo)dihydropyrazolo[1,5-d][1,2,4]triazin-2-yl)thio)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C19H17N5O3S and its molecular weight is 395.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds incorporating furan and heterocyclic structures have been synthesized through various chemical reactions, showcasing the versatility of these molecules. For instance, novel azines, azolotriazines, and other derivatives have been prepared from key intermediates like enaminones, demonstrating the synthetic utility of furan-containing compounds in creating complex heterocyclic systems with potential bioactive properties (Sanad & Mekky, 2018). These synthesis pathways often involve coupling reactions with diazonium salts, showcasing the chemical reactivity and potential for diversification in furan-based compounds.

Biological Activities

Furan derivatives have shown a wide range of biological activities, which are of significant interest in the development of new therapeutic agents. For example, certain furan-containing acetamide derivatives have been explored for their anticonvulsant activities, where modifications to the structure have led to compounds with promising pharmacological profiles, rivaling established treatments like phenytoin (Kohn et al., 1993). Additionally, furan-based compounds have been investigated for their antimicrobial and insecticidal activities, suggesting their utility in agricultural and pharmaceutical applications (Fadda et al., 2017).

Anticancer and Antiangiogenic Effects

Research has also focused on the potential anticancer and antiangiogenic effects of furan derivatives. Novel thioxothiazolidin-4-one derivatives, incorporating furan moieties, have been synthesized and shown to inhibit tumor growth and angiogenesis in mouse models, indicating their potential as anticancer therapies (Chandrappa et al., 2010). These findings highlight the therapeutic potential of furan-based compounds in addressing complex diseases like cancer through multiple pathways, including the inhibition of tumor-induced endothelial proliferation.